Cas no 29770-68-1 (2-Chloro-2-cyclohexylacetonitrile)

• Product Name: 2-Chloro-2-cyclohexylacetonitrile
• CAS No: 29770-68-1
• MF: C₈H₁₂ClN
• MW: 157.640581130981
• MDL: MFCD16146957
• CID: 1439531
• PubChem ID: 20405920
• Update Time: 2025-04-23

2-Chloro-2-cyclohexylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetonitrile, a-chloro-
• 2-chloro-2-cyclohexylacetonitrile
• chloro(cyclohexyl)acetonitrile
• NE24874
• 2-Chloro-2-cyclohexylacetonitrile

• MDL： MFCD16146957
• Inchi： 1S/C8H12ClN/c9-8(6-10)7-4-2-1-3-5-7/h7-8H,1-5H2
• InChI Key： FWYNCHBBDIJSRE-UHFFFAOYSA-N
• SMILES： ClC(C#N)C1CCCCC1

Computed Properties

• Exact Mass: 157.066
• Monoisotopic Mass: 157.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8
• Molecular Weight: 157.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 2-Chloro-2-cyclohexylacetonitrile

Cyclohexaneacetonitrile, a-chloro- (CAS No. 29770-68-1): A Versatile Intermediate in Modern Chemical Synthesis

Cyclohexaneacetonitrile, a-chloro-, identified by its CAS number 29770-68-1, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This halogenated nitrile derivative stands out due to its unique structural properties and broad applicability in the development of fine chemicals, agrochemicals, and pharmaceutical intermediates. The presence of both a cyano group and a chloro substituent on a cyclohexane backbone endows it with distinct reactivity patterns, making it a valuable building block for synthetic chemists.

The compound’s molecular structure, consisting of a cyclohexane ring substituted with a nitrile group at the alpha position and a chlorine atom, imparts both nucleophilic and electrophilic characteristics. This dual functionality allows for diverse synthetic pathways, enabling the construction of complex molecular architectures through nucleophilic substitution, addition reactions, and condensation processes. The cyano group, being highly polar, facilitates interactions with various reagents, while the chloro group can undergo displacement reactions to introduce other functional groups.

In recent years, Cyclohexaneacetonitrile, a-chloro- has garnered attention in the pharmaceutical industry for its role as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its structural motif is frequently encountered in drug molecules targeting neurological disorders, anti-inflammatory agents, and antimicrobial compounds. For instance, derivatives of this compound have been explored in the development of novel kinase inhibitors, where the cyano group serves as a key pharmacophore for binding to biological targets.

One of the most compelling aspects of Cyclohexaneacetonitrile, a-chloro- is its utility in cross-coupling reactions. The presence of both electron-withdrawing cyano and electron-donating chloro groups enhances its reactivity in palladium-catalyzed coupling reactions such as Suzuki-Miyaura and Heck couplings. These reactions are pivotal in constructing biaryl systems and heterocyclic compounds, which are prevalent in many modern drugs. Recent studies have demonstrated its efficacy in synthesizing complex scaffolds for antiviral agents by facilitating sequential coupling steps with aryl halides or boronic acids.

The agrochemical sector also benefits from the versatility of Cyclohexaneacetonitrile, a-chloro-. Its derivatives have been incorporated into herbicides and fungicides due to their ability to interact with biological enzymes and disrupt metabolic pathways in pests. Researchers have leveraged its reactivity to develop novel compounds that exhibit improved selectivity and lower environmental impact compared to traditional agrochemicals. This aligns with the growing demand for sustainable agricultural practices that minimize ecological footprints.

The synthesis of Cyclohexaneacetonitrile, a-chloro- typically involves halogenation reactions on cyclohexanecarbonitrile or analogous precursors. Advances in catalytic methods have enabled more efficient and selective preparations of this compound, reducing byproduct formation and improving yields. For example, transition metal-catalyzed halogenation techniques have been optimized to introduce chlorine at the alpha position with high precision. Such improvements are crucial for large-scale production where cost-effectiveness and purity are paramount.

From a mechanistic standpoint, understanding the reactivity of Cyclohexaneacetonitrile, a-chloro- is essential for designing efficient synthetic routes. Computational studies have shed light on its electronic structure and how it interacts with various reagents. These insights have guided the development of novel catalysts that enhance reaction rates while maintaining regioselectivity. Such advancements underscore the importance of interdisciplinary approaches combining experimental chemistry with theoretical modeling to maximize synthetic efficiency.

The safety profile of Cyclohexaneacetonitrile, a-chloro- is another critical consideration in its application. While it is not classified as hazardous under normal conditions, appropriate handling procedures must be followed to prevent exposure to skin or eyes. Storage should be conducted in cool, dry environments away from incompatible substances such as strong oxidizers or bases that could lead to decomposition or hazardous reactions.

In conclusion, Cyclohexaneacetonitrile, a-chloro- (CAS No. 29770-68-1) is an indispensable intermediate in modern chemical synthesis. Its unique structural features enable diverse applications across pharmaceuticals, agrochemicals, and material science. Ongoing research continues to uncover new synthetic strategies and applications for this versatile compound, reinforcing its significance in advancing chemical innovation.